(1R,4R,5S)-2,4'-Dimethylspiro[2-azabicyclo[2.2.2]octane-5,2'-3H-pyran]-6'-one

• CAS No.: 3329-91-7
• Product Name: (1R,4R,5S)-2,4'-Dimethylspiro[2-azabicyclo[2.2.2]octane-5,2'-3H-pyran]-6'-one
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 2,4'-dimethylspiro[2-azabicyclo[2.2.2]octane-5,2'-3H-pyran]-6'-one
• Standard InChI: InChI=1S/C13H19NO2/c1-9-5-12(15)16-13(6-9)7-11-4-3-10(13)8-14(11)2/h5,10-11H,3-4,6-8H2,1-2H3
• Standard InChIKey: YBQKKTNDAXVYGX-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=O)O[C@@]2(C1)C[C@H]3CC[C@@H]2CN3C
• SMILES: CC1=CC(=O)OC2(C1)CC3CCC2CN3C
• Canonical SMILES: CC1=CC(=O)OC2(C1)CC3CCC2CN3C
• Colorform: GREENISH-YELLOW PRISMS FROM ETHER
• Melting Point: 54-55 °C; 43.5°C
• Physical Description: Solid
• Description: Dioscorine belongs to the class of organic compounds known as azaspirodecane derivatives. These are organic compounds containing a spirodecane moiety with at least one nitrogen atom. Dioscorine exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, dioscorine is primarily located in the cytoplasm. Outside of the human body, dioscorine can be found in root vegetables. This makes dioscorine a potential biomarker for the consumption of this food product.
• Solubility: SOLUBLE IN WATER, ALCOHOL, ACETONE, CHLOROFORM, SLIGHTLY SOL IN ETHER, BENZENE, PETROLEUM ETHER
• PubChem Compound: 267893
• Last Modified: Nov 11 2021